Cas no 2248381-11-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(trifluoromethyl)phenoxy]propanoate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(trifluoromethyl)phenoxy]propanoate is a specialized organic compound featuring a phthalimide core linked to a trifluoromethyl-substituted phenoxypropanoate moiety. Its structural design confers stability and reactivity, making it suitable for applications in pharmaceutical intermediates or agrochemical synthesis. The presence of the trifluoromethyl group enhances lipophilicity and metabolic resistance, while the ester linkage offers versatility for further functionalization. This compound is particularly valuable in the development of bioactive molecules due to its balanced physicochemical properties and potential for selective interactions. It is typically handled under controlled conditions to ensure purity and performance in synthetic pathways.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(trifluoromethyl)phenoxy]propanoate structure
2248381-11-3 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(trifluoromethyl)phenoxy]propanoate
CAS No:2248381-11-3
MF:C18H12F3NO5
MW:379.28679561615
CID:5868449
PubChem ID:165726251
Update Time:2025-10-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(trifluoromethyl)phenoxy]propanoate Chemical and Physical Properties

Names and Identifiers

    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(trifluoromethyl)phenoxy]propanoate
    • EN300-6520500
    • 2248381-11-3
    • Inchi: 1S/C18H12F3NO5/c1-10(26-14-9-5-4-8-13(14)18(19,20)21)17(25)27-22-15(23)11-6-2-3-7-12(11)16(22)24/h2-10H,1H3
    • InChI Key: LKRUZNOUQGARRC-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1OC(C)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(F)F

Computed Properties

  • Exact Mass: 379.06675697g/mol
  • Monoisotopic Mass: 379.06675697g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 72.9Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(trifluoromethyl)phenoxy]propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6520500-0.05g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(trifluoromethyl)phenoxy]propanoate
2248381-11-3 95.0%
0.05g
$359.0 2025-03-14
Enamine
EN300-6520500-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(trifluoromethyl)phenoxy]propanoate
2248381-11-3 95.0%
0.1g
$376.0 2025-03-14
Enamine
EN300-6520500-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(trifluoromethyl)phenoxy]propanoate
2248381-11-3 95.0%
0.25g
$393.0 2025-03-14
Enamine
EN300-6520500-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(trifluoromethyl)phenoxy]propanoate
2248381-11-3 95.0%
0.5g
$410.0 2025-03-14
Enamine
EN300-6520500-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(trifluoromethyl)phenoxy]propanoate
2248381-11-3 95.0%
1.0g
$428.0 2025-03-14
Enamine
EN300-6520500-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(trifluoromethyl)phenoxy]propanoate
2248381-11-3 95.0%
2.5g
$838.0 2025-03-14
Enamine
EN300-6520500-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(trifluoromethyl)phenoxy]propanoate
2248381-11-3 95.0%
5.0g
$1240.0 2025-03-14
Enamine
EN300-6520500-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(trifluoromethyl)phenoxy]propanoate
2248381-11-3 95.0%
10.0g
$1839.0 2025-03-14

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(trifluoromethyl)phenoxy]propanoate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(trifluoromethyl)phenoxy]propanoate (CAS: 2248381-11-3)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small molecule compounds with unique structural and functional properties. Among these, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(trifluoromethyl)phenoxy]propanoate (CAS: 2248381-11-3) has emerged as a compound of interest due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

The compound, characterized by its isoindole-1,3-dione core and trifluoromethylphenoxypropanoate side chain, has been investigated for its role as a modulator of specific biological pathways. Recent studies have demonstrated its ability to interact with key enzymes and receptors, making it a promising candidate for drug development. The presence of the trifluoromethyl group enhances its metabolic stability and binding affinity, which are critical factors in pharmacokinetics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated the biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(trifluoromethyl)phenoxy]propanoate. The study utilized in vitro assays to assess its inhibitory effects on inflammatory mediators, revealing significant suppression of pro-inflammatory cytokines. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's mechanism of action have identified its interaction with the NF-κB signaling pathway, a key regulator of inflammation and immune responses. Molecular docking studies revealed that the compound binds to the p65 subunit of NF-κB, preventing its translocation to the nucleus and subsequent activation of inflammatory genes. This targeted inhibition offers a novel approach to modulating inflammation with reduced off-target effects compared to traditional therapeutics.

Another area of interest is the compound's potential in oncology. Preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters indicate that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(trifluoromethyl)phenoxy]propanoate exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated apoptosis pathways. The compound's ability to induce caspase-dependent apoptosis highlights its potential as an adjunct therapy in combination with existing chemotherapeutic agents.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and minimizing potential side effects. Current research efforts are focused on structural modifications to improve its pharmacokinetic profile, such as enhancing solubility and reducing plasma protein binding. Additionally, in vivo studies are underway to validate its efficacy and safety in animal models, which will be critical for advancing it to clinical trials.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(trifluoromethyl)phenoxy]propanoate represents a versatile scaffold with significant therapeutic potential. Its dual role in modulating inflammation and inducing apoptosis positions it as a valuable candidate for further development in multiple disease areas. Continued research will be essential to fully elucidate its mechanisms and translate these findings into clinical applications.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk